Cas no 101096-81-5 (3-(4-phenylphenyl)prop-2-enamide)

• Product Name: 3-(4-phenylphenyl)prop-2-enamide
• CAS No: 101096-81-5
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 1127998
• PubChem ID: 54237343
• Update Time: 2025-04-20

3-(4-phenylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-phenylphenyl)prop-2-enamide
• 3-(4-biphenyl)acrylamide
• SureCN2455358
• 2-Propenamide, 3-[1,1'-biphenyl]-4-yl-
• ACMC-20m45u
• 3-di(4-biphenylyl) acrylamide
• 4-biphenylacrylamide
• CTK0D9776
• 3-(4-biphenyl)acrylamide; SureCN2455358; 2-Propenamide, 3-[1,1'-biphenyl]-4-yl-; ACMC-20m45u; 3-di(4-biphenylyl) acrylamide; 4-biphenylacrylamide; CTK0D9776;
• DTXSID80709963
• 101096-81-5
• 3-([1,1'-Biphenyl]-4-yl)prop-2-enamide

• Inchi： 1S/C15H13NO/c16-15(17)11-8-12-6-9-14(10-7-12)13-4-2-1-3-5-13/h1-11H,(H2,16,17)
• InChI Key： QNMNMNZGJJDCSG-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(=CC=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 223.09979
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09